Cas no 888412-08-6 (2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 888412-08-6
• MF: C₂₁H₁₆N₂O₃S
• MW: 376.428343772888
• CID: 6020093
• PubChem ID: 4460970
• Update Time: 2025-10-28

2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 2,4-dimethyl-N-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]-
• 2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide
• F1447-0372
• 888412-08-6
• 2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide
• AB00674438-01
• 2,4-dimethyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide
• AKOS024608668

• Inchi： 1S/C21H16N2O3S/c1-12-7-8-15(13(2)9-12)19(24)23-21-22-17(11-27-21)16-10-14-5-3-4-6-18(14)26-20(16)25/h3-11H,1-2H3,(H,22,23,24)
• InChI Key： OGVKBJNYIWOHOO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC=C3OC2=O)=CS1)(=O)C1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 376.08816355g/mol
• Monoisotopic Mass: 376.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• pka: 7.28±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 888412-08-6)

The compound 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 888412-08-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its hybrid architecture, combining a benzamide core with a thiazole ring and a coumarin derivative (2H-chromen-2-one). This integration of multiple pharmacophores suggests potential multifunctional biological activities, making it a subject of interest for drug discovery and development.

Recent studies highlight the growing demand for heterocyclic compounds like 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide due to their versatility in targeting enzymes and receptors. Researchers are particularly intrigued by the coumarin-thiazole hybrid structure, which is known for its antioxidant, anti-inflammatory, and potential anticancer properties. These attributes align with current trends in precision medicine, where multi-target therapeutics are increasingly sought after.

The synthetic pathway for CAS No. 888412-08-6 involves meticulous steps to ensure the stability of its thiazole and coumarin moieties. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the rise of AI-driven drug design, computational modeling of this compound could accelerate its exploration in structure-activity relationship (SAR) studies.

From an industrial perspective, 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide is classified as a high-value intermediate in organic synthesis. Its applications span material science, where its fluorescence properties are exploited for sensor development, and agrochemicals, owing to its potential pesticidal activity. These diverse uses underscore its commercial relevance in sectors beyond pharmaceuticals.

Environmental and safety profiles of CAS No. 888412-08-6 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating biodegradation pathways and eco-friendly synthesis methods to align with global sustainability goals. This focus resonates with public interest in environmentally benign chemicals and circular economy practices.

In summary, 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide exemplifies the convergence of medicinal chemistry and materials innovation. Its multifaceted nature addresses pressing questions in drug development, sustainable manufacturing, and functional materials, positioning it as a compound of enduring scientific and industrial significance.